Cas no 65134-00-1 ((S)-1-[4-(2-Methylbutyl)phenyl]ethanone)

• Product Name: (S)-1-[4-(2-Methylbutyl)phenyl]ethanone
• CAS No: 65134-00-1
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 58282
• PubChem ID: 91666152
• Update Time: 2025-04-18

(S)-1-[4-(2-Methylbutyl)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• (S)-1-[4-(2-Methylbutyl)phenyl]ethanone
• 1-[4-(2-methylbutyl)phenyl]ethanone
• ETHANONE,1-[4-(2-METHYLBUTYL)PHENYL]-(S)-(9CL)
• 65134-00-1

• Inchi： 1S/C13H18O/c1-4-10(2)9-12-5-7-13(8-6-12)11(3)14/h5-8,10H,4,9H2,1-3H3/t10-/m0/s1
• InChI Key： ITHIIFBKLUBIIB-JTQLQIEISA-N
• SMILES： O=C(C)C1C=CC(=CC=1)C[C@@H](C)CC

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones